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Compound of Interest

Compound Name: Benzylhydrazine hydrochloride

Cat. No.: B138046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzylhydrazine hydrochloride,

a versatile chemical compound with significant applications in organic synthesis and

pharmacology. This document details its chemical and physical properties, provides in-depth

experimental protocols for its key reactions, and explores its mechanism of action as a

monoamine oxidase inhibitor.

Chemical and Physical Properties
Benzylhydrazine is commercially available as both a monohydrochloride (CAS Number: 1073-

62-7) and a dihydrochloride salt (CAS Number: 20570-96-1).[1][2] The addition of hydrochloride

salts enhances the compound's stability.[3] The properties of both forms are summarized below

for easy comparison.

Table 1: Physical and Chemical Properties of Benzylhydrazine Hydrochloride Salts
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Property
Benzylhydrazine
Monohydrochloride

Benzylhydrazine
Dihydrochloride

CAS Number 1073-62-7[4] 20570-96-1[5]

Molecular Formula C₇H₁₁ClN₂[4] C₇H₁₂Cl₂N₂[2]

Molecular Weight 158.63 g/mol [4] 195.09 g/mol [2]

Appearance Pale yellow solid[4]
Slightly yellow to beige

powder[5]

Melting Point 113 °C 143-145 °C (decomposes)[5]

Boiling Point 265.4 °C at 760 mmHg Not available

Solubility
Soluble in DMSO, Methanol,

Water[4]
Insoluble in water[5]

Stability
Stable under normal

conditions.[3]

Stable under recommended

storage conditions.[6]

InChI Key
PRBLRLQZOKOQCQ-

UHFFFAOYSA-N[7]

MSJHOJKVMMEMNX-

UHFFFAOYSA-N[5]

Experimental Protocols
Benzylhydrazine hydrochloride is a key reagent in several important organic reactions, most

notably the formation of hydrazones and the Wolff-Kishner reduction.

Synthesis of Benzaldehyde Benzylhydrazone
This protocol describes the synthesis of a hydrazone from benzylhydrazine hydrochloride
and benzaldehyde. Hydrazones are valuable intermediates in the synthesis of various

heterocyclic compounds.

Experimental Workflow: Hydrazone Synthesis
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Workflow for Benzaldehyde Benzylhydrazone Synthesis

Reaction Setup

Reaction

Workup and Isolation

Dissolve benzylhydrazine
hydrochloride in a suitable

solvent (e.g., ethanol).

Add benzaldehyde to the
solution.

Sequential Addition

Stir the mixture at room
temperature.

Initiate Reaction

Precipitate the product by
adding water.

Product Precipitation

Filter the solid product.

Wash the product with water.

Dry the purified
benzaldehyde benzylhydrazone.
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Workflow for Wolff-Kishner Reduction

Hydrazone Formation

Reduction

Workup and Isolation

Mix ketone, benzylhydrazine
hydrochloride, and a high-boiling
solvent (e.g., diethylene glycol).

Heat the mixture to form the
benzylhydrazone in situ.

In Situ Formation

Add a strong base (e.g., KOH
or NaOH).

Addition of Base

Heat the mixture to a high
temperature (typically >180°C)
to facilitate the reduction and

evolution of nitrogen gas.

Initiate Reduction

Cool the reaction mixture.

Extract the alkane product
with a suitable organic solvent.

Wash and dry the organic
extract.

Purify the product by
distillation or chromatography.
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Mechanism of Monoamine Oxidase Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b138046?utm_src=pdf-body-img
https://www.benchchem.com/product/b138046?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. scbt.com [scbt.com]

2. Benzylhydrazine dihydrochloride | C7H12Cl2N2 | CID 146540 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. BENZYLHYDRAZINE MONOHYDROCHLORIDE | 1073-62-7 [chemicalbook.com]

5. BENZYLHYDRAZINE DIHYDROCHLORIDE | 20570-96-1 [chemicalbook.com]

6. chemicalbook.com [chemicalbook.com]

7. Hydrazine, (phenylmethyl)-, hydrochloride (1:1) | C7H11ClN2 | CID 14084 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Benzylhydrazine
Hydrochloride: Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b138046#benzylhydrazine-hydrochloride-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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